Cas no 110637-53-1 (Aloc-L-Lys(Boc)-OH DCHA)

• Product Name: Aloc-L-Lys(Boc)-OH DCHA
• CAS No: 110637-53-1
• MF: C₂₇H₄₉N₃O₆
• MW: 511.694468259811
• CID: 136177
• PubChem ID: 56777092
• Update Time: 2025-10-29

Aloc-L-Lys(Boc)-OH DCHA Chemical and Physical Properties

Names and Identifiers

• ALLOC-L-LYS(BOC)-OH DCHA
• ALOC-LYS(BOC)-OH DHCA
• ALOC-LYSINE (BOC)-OH DCHA
• ALLYLOXYCARBONYL-N-EPSILON-BOC-L-LYSINE DICYCLOHEXYL AMMONIUM SALT
• N-ALPHA-ALLYLOXYCARBONYL-N-EPSILON-TERT-BUTYLOXYCARBONYL-L-LYSINE DICYCLOHEXYLAMINE
• N-ALPHA-ALLYLOXYCARBONYL,N-EPSILON-T-BUTOXYCARBONYL-L-LYSINE DICYCLOHEXYLAMMONIUM SALT
• N-ALPHA-ALLYLOXYCARBONYL-N-EPSILON-T-BUTYLOXYCARBONYL-L-LYSINE DICYCLOHEXYLAMIN
• Alloc-Lys(Boc)-OH.DCHA
• Aloc-l-lys(boc)-oh dcha
• Aloc-L-Lys(Boc)-OH*DCHA
• Aloc-Lys(Boc)-OH · DCHA
• N-α-Allyloxycarbonyl-N-ε-Boc-L-lysine dicyclohexylamine salt
• ALOC-LYS (BOC)-OH DCHA
• N-a-Allyloxycarbonyl-N-e-Boc-Llysinedicyclohexylaminesalt
• Alloc-Lys(Boc)-OH·DCHA
• N-α-Allyloxycarbonyl-N-ε-Boc-L-lysine dicyclohex
• N-α-Allyloxycarbonyl-N-ε-Boc-Llysinedicyclohexylaminesalt
• N-alpha-Allyloxycarbonyl-N-epsilon-Boc-Lysine dicyclohexylamine
• F10546
• Dicyclohexylamine (S)-2-(((allyloxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)hexanoate
• AS-46803
• CS-0208932
• N-cyclohexylcyclohexanamine;(2S)-6-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(prop-2-enoxycarbonylamino)hexanoic acid
• Aloc-Lys(Boc)-OH.DCHA
• AKOS015911473
• N-alpha-Allyloxycarbonyl-N-epsilon-t-butyloxycarbonyl-L-lysine dicyclohexylamin (Alloc-L-Lys(Boc)-OH.DCHA)
• 110637-53-1
• S-110637-53-1
• N2-((Allyloxy)carbonyl)-N6-(tert-butoxycarbonyl)-L-lysine dicyclohexylammonium salt
• Dicyclohexylamine(S)-2-(((allyloxy)carbonyl)amino)-6-((tert-butoxycarbonyl)amino)hexanoate
• MFCD03093491
• Aloc-Lys(Boc)-OH DCHA
• N-Alloc-N6-Boc-L-lysine DCHA
• Aloc-L-Lys(Boc)-OH DCHA

• MDL： MFCD03093491
• Inchi： 1S/C15H26N2O6.C12H23N/c1-5-10-22-14(21)17-11(12(18)19)8-6-7-9-16-13(20)23-15(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5,11H,1,6-10H2,2-4H3,(H,16,20)(H,17,21)(H,18,19);11-13H,1-10H2/t11-;/m0./s1
• InChI Key： LCXGOTRBZAEQQR-MERQFXBCSA-N
• SMILES： O(C(NCCCC[C@@H](C(=O)O)NC(=O)OCC=C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 511.36200
• Monoisotopic Mass: 511.362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 16
• Complexity: 533
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2

Experimental Properties

• PSA: 125.99000
• LogP: 6.46090

Aloc-L-Lys(Boc)-OH DCHA Security Information

• Storage Condition：-15°C

Additional information on Aloc-L-Lys(Boc)-OH DCHA

Professional Introduction to Compound CAS No 110637-53-1 and Product Name: Aloc-L-Lys(Boc)-OH DCHA

The compound with the CAS number 110637-53-1 and the product name Aloc-L-Lys(Boc)-OH DCHA represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The following detailed exploration aims to provide a comprehensive understanding of this compound, its derivatives, and its relevance in contemporary research.

In the realm of medicinal chemistry, the development of novel peptide mimetics and analogs has been a cornerstone for addressing various therapeutic challenges. Aloc-L-Lys(Boc)-OH DCHA, derived from the essential amino acid lysine, plays a pivotal role in this domain. The presence of the Boc (tert-butoxycarbonyl) protecting group and the DCHA (N,N'-dicyclohexylcarbodiimide) moiety enhances its reactivity and stability, making it an invaluable intermediate in peptide coupling reactions. These features are particularly crucial in multi-step synthetic pathways where precision and yield optimization are paramount.

Recent advancements in computational chemistry have further illuminated the synthetic pathways and mechanistic insights associated with Aloc-L-Lys(Boc)-OH DCHA. Studies utilizing advanced molecular modeling techniques have demonstrated that this compound exhibits favorable interactions with various enzymatic systems, suggesting its potential utility in modulating biological processes at a molecular level. Such insights are instrumental in designing targeted therapies for neurological disorders, cancer, and inflammatory conditions, where peptide-based drugs have shown promise.

The role of protected amino acids like Aloc-L-Lys(Boc)-OH DCHA in solid-phase peptide synthesis (SPPS) cannot be overstated. SPPS remains one of the most widely used techniques for constructing complex peptide sequences due to its efficiency and scalability. The Boc group provides stability during coupling reactions while allowing for selective deprotection at later stages, ensuring high fidelity in peptide assembly. This makes Aloc-L-Lys(Boc)-OH DCHA an indispensable tool for synthetic chemists working on peptidomimetics and drug candidates.

Current research is increasingly focusing on leveraging such building blocks to develop novel biologics with enhanced pharmacokinetic properties. For instance, studies have explored the use of Aloc-L-Lys(Boc)-OH DCHA in creating constrained peptides that mimic natural protein sequences but exhibit improved resistance to enzymatic degradation. Such modifications are critical for extending the half-life of therapeutic peptides and enhancing their bioavailability. Preliminary results from ongoing clinical trials suggest that these modified peptides hold significant promise for treating chronic diseases where sustained drug delivery is essential.

The versatility of Aloc-L-Lys(Boc)-OH DCHA extends beyond its role as a synthetic intermediate. Its structural motif has been incorporated into various drug candidates targeting specific biological pathways. For example, researchers have utilized this compound to develop protease inhibitors that are crucial in antiviral and anticancer therapies. The ability to fine-tune the reactivity and solubility profile of Aloc-L-Lys(Boc)-OH DCHA derivatives allows for the creation of compounds with tailored pharmacological properties, thereby expanding its utility across multiple therapeutic domains.

In conclusion, the compound with CAS number 110637-53-1 and the product name Aloc-L-Lys(Boc)-OH DCHA represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features, coupled with its reactivity and stability, make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for peptide-based therapeutics, compounds like Aloc-L-Lys(Boc)-OH DCHA will undoubtedly play a pivotal role in shaping the future of medicine. The ongoing exploration of its derivatives and synthetic modifications promises to yield further breakthroughs that could revolutionize treatment strategies for a wide range of diseases.